2-(Chloromethyl)-6-(2,2,2-trifluoroethoxy)pyridine

• Molecular Formula: C8H7ClF3NO
• Molecular Weight: 225.59 g/mol
• IUPAC Name: 2-(chloromethyl)-6-(2,2,2-trifluoroethoxy)pyridine
• InChI: InChI=1S/C8H7ClF3NO/c9-4-6-2-1-3-7(13-6)14-5-8(10,11)12/h1-3H,4-5H2
• InChI Key: IEYZDBCFOKIMLA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC(=C1)OCC(F)(F)F)CCl

Description

2-(Chloromethyl)-6-(2,2,2-trifluoroethoxy)pyridine is a useful research compound. Its molecular formula is C8H7ClF3NO and its molecular weight is 225.59 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of (6-(2,2,2-trifluoroethoxy)pyridin-2-yl)methanol (0.32 g, 1.55 mmol, Step-3), thionyl chloride (0.23 mL, 3.10 mmol) in dichloromethane (16 mL) is stirred at room temperature for 1 hour. The organic solvent is concentrated under reduced pressure and dried to give 0.35 g (>99% yield) of the title compound as yellow oil. This material is used for the next reaction (Step-5) without further purification.